Cas no 170911-92-9 (Tert-butyl 4-(4-aminophenyl)piperazine-1-carboxylate)

Tert-butyl 4-(4-aminophenyl)piperazine-1-carboxylate is a versatile intermediate in organic synthesis, particularly valued for its piperazine and aromatic amine functional groups. The tert-butyloxycarbonyl (Boc) protecting group enhances stability, allowing selective deprotection under mild acidic conditions for further derivatization. Its structural features make it useful in pharmaceutical research, especially for developing bioactive compounds targeting CNS and receptor-modulating agents. The compound’s high purity and well-defined reactivity profile facilitate efficient incorporation into complex molecular architectures. Its crystalline form ensures ease of handling and storage, while its compatibility with standard synthetic methodologies underscores its utility in medicinal chemistry and drug discovery applications.
Tert-butyl 4-(4-aminophenyl)piperazine-1-carboxylate structure
170911-92-9 structure
Product Name:Tert-butyl 4-(4-aminophenyl)piperazine-1-carboxylate
CAS No:170911-92-9
MF:C15H23N3O2
MW:277.362023591995
MDL:MFCD04115065
CID:65878
PubChem ID:11011301
Update Time:2025-06-07

Tert-butyl 4-(4-aminophenyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl 4-(4-aminophenyl)piperazine-1-carboxylate
    • 1-BOC-4-(4'-AMINOPHENYL)PIPERAZINE
    • 1-(4-AMINO-PHENYL)-PIPERAZINE-4-CARBOXYLIC ACID TERT-BUTYL ESTER
    • 4-(4-Boc-piperazin-1-yl)aniline
    • 1-Boc-4-(4-aminophenyl)piperazine
    • 4-(4-Aminophenyl)piperazine-1-carboxylic acid tert-butyl ester
    • 1-(tert-butoxycarbonyl)-4-(4-aminophenyl)-piperazine
    • 4-(4-(1,1-dimethylethoxycarbonyl)piperazin-1-yl)aniline
    • 4-(4-amino-phenyl)-1-piperazinecarboxylic acid,1,1-dimethylethyl ester
    • 4-(4-tert-Butyloxycarbonyl-piperazin-1-yl)aniline
    • 1-tert-Butoxycarbonyl-4-(4-aminophenyl)piperidine
    • 4-(1-tert-Butoxycarbonylpiperazin-4-yl)aniline
    • 4-(4-(tert-Butoxycarbonyl)piperazin-1-yl)aniline
    • N-tert-Butyloxycarbonyl-N'-(4-aminophenyl)piperazine
    • tert-Butyl4-(4-aminophenyl)-1-piperazinecarboxylate
    • 4-(4-Aminophenyl)piperazine, N1-BOC protected
    • t-Butyl 4-(4-aminophenyl)piperazine-1-carboxylate
    • 1-Piperazinecarboxylic acid, 4-(4-aminophenyl)-, 1,1-dimethylethyl ester
    • 4-[4-aminophenyl]-piperazine-1-carboxylic acid tert-butyl ester
    • 4-(4-Aminophenyl)-piperazine-1-carboxylic acid tert-butyl ester
    • 1-Boc-4-(4'-Aminophenyl)piperazine dihydrochloride
    • 1-Boc-4-(4-aminophenyl)-piperazine
    • 1-N-Boc-4-(4-aminophenyl)piperazine
    • PubChem12198
    • 1-Boc-4-(4-amino-phenyl)-piperazine
    • J-524623
    • 4-(4-METHYL-PIPERAZIN-1-YL)-4-OXO-BUTYRICACID
    • AKOS009506204
    • 4-(4-aminophenyl)-1-piperazinecarboxylic acid, 1,1-dimethylethyl ester
    • Z425389938
    • 4-(4-amino-phenyl)-1-piperazinecarboxylic acid, 1,1-dimethylethyl ester
    • Tert-butyl4-(4-aminophenyl)piperazine-1-carboxylate
    • N-tert-butyloxycarbonyl-N'-(4-aminophenyl)-piperazine
    • tert-butyl 4-(4-aminophenyl)-1-piperazinecarboxylate
    • DTXSID20451853
    • BB 0261063
    • C15H23N3O2
    • tert-butyl 4-(4-aminophenyl)-piperazine-1-carboxylate
    • FT-0604261
    • EN300-237589
    • AS-9370
    • A3767
    • 1-terbutyloxycarbonyl-4-(4-aminophenyl)-piperazine
    • 4-(4-Amino-phenyl)-piperazine-1-carboxylic acid tert-butyl ester
    • CS-W005015
    • 170911-92-9
    • 1-Amino-4-(N-tert-butyloxycarbonyl-N'-piperazinyl)benzene
    • AM803321
    • RXFHRKPNLPBDGE-UHFFFAOYSA-N
    • MFCD04115065
    • SCHEMBL55667
    • SB34213
    • AC-30022
    • SY025098
    • 4-(4-AMINOPHENYL)PIPERAZINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER, 95+%
    • DB-001984
    • 1-Boc-4-(4-amino-phenyl)-piperazine diHCl
    • 4-(4-Aminophenyl)piperazine-1-carboxylic acid tert-butylester
    • ALBB-030096
    • Tert-butyl 4-(4-aminophenyl)piperazine-1-carboxylate
    • MDL: MFCD04115065
    • Inchi: 1S/C15H23N3O2/c1-15(2,3)20-14(19)18-10-8-17(9-11-18)13-6-4-12(16)5-7-13/h4-7H,8-11,16H2,1-3H3
    • InChI Key: RXFHRKPNLPBDGE-UHFFFAOYSA-N
    • SMILES: O(C(C)(C)C)C(N1CCN(C2C=CC(=CC=2)N)CC1)=O

Computed Properties

  • Exact Mass: 277.17900
  • Monoisotopic Mass: 277.17902698g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 325
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 58.8
  • XLogP3: 2

Experimental Properties

  • Density: 1.145
  • Boiling Point: 441.1°C at 760 mmHg
  • Flash Point: 220.593°C
  • Refractive Index: 1.567
  • Water Partition Coefficient: Slightly soluble in water.
  • PSA: 58.80000
  • LogP: 2.91000

Tert-butyl 4-(4-aminophenyl)piperazine-1-carboxylate Security Information

Tert-butyl 4-(4-aminophenyl)piperazine-1-carboxylate Customs Data

  • HS CODE:2933599090
  • Customs Data:

    China Customs Code:

    2933599090

    Overview:

    2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
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tert-Butyl 4-(4-aminophenyl)piperazine-1-carboxylate
170911-92-9 98%
250mg
¥21.0 2023-09-06

Tert-butyl 4-(4-aminophenyl)piperazine-1-carboxylate Production Method

Tert-butyl 4-(4-aminophenyl)piperazine-1-carboxylate Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:170911-92-9)Tert-butyl 4-(4-aminophenyl)piperazine-1-carboxylate
Order Number:A3767
Stock Status:in Stock
Quantity:500g/100g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 04:25
Price ($):1061.0/212.0
Email:sales@amadischem.com
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Amadis Chemical Company Limited
(CAS:170911-92-9)Tert-butyl 4-(4-aminophenyl)piperazine-1-carboxylate
A3767
Purity:99%/99%
Quantity:500g/100g
Price ($):1061.0/212.0
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